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Compound of Interest

Compound Name: Reglone

Cat. No.: B022050 Get Quote

Ensuring the safe and compliant disposal of Reglone, a herbicide containing the active

ingredient diquat dibromide, is critical for laboratory environments to protect personnel and the

environment. This guide provides detailed procedures for managing Reglone waste, including

unused product, empty containers, and spill cleanup.

Immediate Safety and Handling Precautions
Before handling Reglone, it is imperative to wear appropriate personal protective equipment

(PPE), including chemical-resistant gloves, protective clothing, and eye or face protection.[1]

Work should be conducted in a well-ventilated area.[1][2] Avoid contact with skin and eyes, and

do not eat, drink, or smoke in areas where Reglone is handled.[2][3] An emergency shower

and eyewash station should be readily accessible.[4]

Disposal of Unused or Unwanted Reglone
The primary method for disposing of unused Reglone is to do so through an approved waste

disposal plant.[2][5][6][7][8] It is crucial not to dispose of undiluted chemicals on-site.[9] For

specific guidance, it may be necessary to contact the manufacturer or your provincial or state

regulatory agency, such as the Department of Environmental Protection (DEP) or the

Environmental Protection Agency (EPA), as Reglone may be classified as a hazardous waste.

[4][10]
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Properly decontaminated containers may be recyclable. The general procedure for preparing

an empty container for disposal is as follows:

Triple or pressure-rinse the container: Add the rinsings to the spray mixture in the tank to

avoid waste.[10]

Render the container unusable: This prevents reuse for other purposes.[10]

Dispose of at a collection site: Contact your local distributor or municipality to find the

nearest container collection site.[10] If no collection site is available, dispose of the container

in accordance with provincial or local requirements.[10]

Refillable containers should be returned to the point of purchase.[10]

Spill Cleanup Procedures
In the event of a Reglone spill, immediate action is required to contain and clean up the

material safely.

Evacuate the area: Only personnel with appropriate protective equipment should be involved

in the cleanup.[4]

Contain the spill: Prevent the spill from spreading or entering drains, sewers, or water

bodies.[3][6][11]

Absorb the material: Use an inert, non-combustible absorbent material such as sand, earth,

diatomaceous earth, vermiculite, or kitty litter.[2][4][5][6][7][8][10][11]

Collect the waste: Shovel the absorbed material into a sealable, labeled waste container.[4]

[10]

Decontaminate the surface:

For hard surfaces, scrub the area with a detergent and a small amount of water, let it

stand for 30 minutes, and then absorb the cleaning solution with an inert material.[10]

For soil, remove the top 15 cm of contaminated soil and dispose of it as waste.[10]
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Dispose of waste: All contaminated materials, including absorbent, soil, and personal

protective equipment, must be disposed of as hazardous waste in accordance with local,

state, or provincial regulations.[4][10]

Quantitative Data Summary
Data Point Value Source

Active Ingredient Diquat dibromide [3]

Concentration >= 30 - < 50% w/w [2][5][8]

Reportable Quantity (RQ) 454 kg [12]

UN Number
UN 1760 (Corrosive Liquid,

N.O.S.)
[3][12]

UN Number
UN 2781 (Bipyridilium

pesticide, solid, toxic)
[13]

Reglone Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Reglone and associated waste in a laboratory setting.
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Caption: Logical workflow for the proper disposal of different types of Reglone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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